Cas no 864918-06-9 (2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 864918-06-9
• Molecular Formula: C₁₈H₁₄F₃N₃O₂S₂
• Molecular Weight: 425.447871685028
• CID: 6093191
• PubChem ID: 18554677

2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide Properties

Names and Identifiers

• 2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• 2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• Acetamide, 2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-N-[4-(trifluoromethoxy)phenyl]-
• 864918-06-9
• 2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• F0698-0221
• AKOS024597737

• InChIKey： KNNMDVBDHFCVKM-UHFFFAOYSA-N
• Inchi： 1S/C18H14F3N3O2S2/c1-11-3-2-4-12(9-11)16-23-17(28-24-16)27-10-15(25)22-13-5-7-14(8-6-13)26-18(19,20)21/h2-9H,10H2,1H3,(H,22,25)
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1SN=C(C2=CC=CC(C)=C2)N=1

Computed Properties

• Exact Mass: 425.04795353g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 425.04795353g/mol
• Heavy Atom Count: 28
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• pka: 11.82±0.70(Predicted)
• Density: 1.46±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides